Cas no 2138178-88-6 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)-
• CAS No: 2138178-88-6
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 5280301
• Update Time: 2025-06-20

4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)-

• Inchi： 1S/C9H11ClN2O3/c1-5(15-2)3-8-11-6(9(13)14)4-7(10)12-8/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： VKYWKAOBONARHQ-UHFFFAOYSA-N
• SMILES： C1(CC(OC)C)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)-

Introduction to 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)- (CAS No. 2138178-88-6)

4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)-, identified by its Chemical Abstracts Service (CAS) number 2138178-88-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 6-position and an isobutyl moiety at the 2-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The pyrimidine core is a fundamental structural motif in many biologically active molecules, including nucleoside analogs that play crucial roles in antiviral and anticancer therapies. The introduction of a carboxylic acid group at the 4-position further enhances the versatility of this compound, enabling its transformation into various pharmacophores through functionalization. This structural complexity makes 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)- a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. The chloro-substituted pyrimidine derivatives have been particularly studied for their ability to modulate kinases and other enzymes critical in cancer metabolism and signaling. The isobutyl group at the 2-position not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability, factors that are essential for effective drug delivery.

One of the most compelling aspects of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)- is its potential as a lead compound for the development of targeted therapies. Researchers have leveraged its structural framework to design molecules that exhibit inhibitory activity against various protein targets. For instance, studies have demonstrated that derivatives of this compound can interact with ATP-binding sites on kinases, thereby disrupting aberrant signaling pathways that are often dysregulated in tumors. This mechanism of action aligns with current trends in oncology research, where precision medicine approaches aim to address specific molecular alterations driving cancer growth.

The synthesis and optimization of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)- have been refined through multi-step organic reactions, including chlorination, alkylation, and carboxylation processes. These synthetic strategies are designed to introduce the desired functional groups while maintaining high regioselectivity and yield. Advances in catalytic methods have further enhanced the efficiency of these transformations, allowing for scalable production suitable for preclinical studies.

Preclinical investigations into 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)- have revealed intriguing biological profiles. In vitro assays have shown that this compound exhibits dose-dependent inhibition of several kinases associated with cancer cell proliferation. Notably, its ability to selectively target overexpressed kinases in tumor cells suggests potential therapeutic benefits with reduced off-target effects compared to non-selective inhibitors. Additionally, pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for evaluating drug candidates' clinical viability.

The integration of computational chemistry techniques has accelerated the discovery process for compounds like 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)-. Molecular docking simulations have been employed to predict binding affinities between this molecule and its target proteins. These virtual screening approaches allow researchers to identify optimal analogs with enhanced potency and selectivity before proceeding to experimental validation. Such computational strategies are becoming indispensable in modern drug discovery pipelines.

Recent advances in next-generation sequencing technologies have provided deeper insights into genetic mutations that contribute to drug resistance or sensitivity in patients. This information has been instrumental in tailoring drug development efforts toward personalized medicine solutions. Compounds like 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)-, with their tunable structures and biological activities, are well-suited for addressing these individualized therapeutic needs.

The role of pyrimidine derivatives extends beyond oncology; they are also being explored for their antimicrobial and anti-inflammatory properties. The structural motif's similarity to natural nucleobases allows it to interfere with microbial DNA replication or modulate inflammatory cytokine pathways. Ongoing research aims to harness these properties for treating infections caused by resistant pathogens or chronic inflammatory conditions.

In conclusion,4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-methoxypropyl)- (CAS No. 2138178-88-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its potential as a lead compound for targeted therapies underscores its importance in ongoing drug discovery initiatives. As research continues to uncover new therapeutic applications for pyrimidine-based molecules,this compound will likely remain at the forefront of medicinal chemistry innovation.